N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 1,3,5-trimethyl-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C16H19N5OS/c1-11-15(12(2)20(3)19-11)16(22)17-9-14(13-5-8-23-10-13)21-7-4-6-18-21/h4-8,10,14H,9H2,1-3H3,(H,17,22)
• InChI Key: DIJUGFHTSQQZOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)NCC(C2=CSC=C2)N3C=CC=N3
• Molecular Formula: C16H19N5OS
• Molecular Weight: 329.4 g/mol

Description

N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H19N5OS and its molecular weight is 329.42. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

Pyrazole-bearing compounds have been noted for their antibacterial properties. .

Anti-inflammatory Activity

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Anti-cancer Activity

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Analgesic Activity

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Anticonvulsant Activity

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Anthelmintic Activity

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Antioxidant Activity

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Herbicidal Activity

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Antileishmanial and Antimalarial Activities

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Acaricidal Activity

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Mechanism of Action

Target of Action

It’s known that pyrazole-bearing compounds have diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

It’s known that pyrazole derivatives can have a selective inhibition potential, suggesting that these compounds might act as neuroprotective agents for activated-acetylcholinesterase-linked neurological disorders .

Biochemical Pathways

It’s known that pyrazole derivatives can affect various biochemical pathways, leading to their diverse pharmacological effects .

Pharmacokinetics

The in vitro antileishmanial and in vivo antimalarial activities of the synthesized pyrazole derivatives were evaluated against leishmania aethiopica clinical isolate and plasmodium berghei infected mice, respectively .

Result of Action

The compound displayed superior antipromastigote activity that was 174- and 2.6-fold more active than the standard drugs miltefosine and amphotericin B deoxycholate . Furthermore, the target compounds elicited better inhibition effects against Plasmodium berghei with 70.2% and 90.4% suppression, respectively .

Action Environment

Environmental factors like the molar ratio of oxidant-to-substrate, nature of ligand, metal ion, and counter-ion significantly influence the catalytic activities of pyrazole derivatives . Additionally, oxidative stress increase affects different cellular components negatively .